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Compound of Interest

Compound Name: Eremofortin B

Cat. No.: B1624074

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Penicillium species known to produce
Eremofortin B, a sesquiterpenoid mycotoxin. The primary producer of this compound is the
filamentous fungus Penicillium roqueforti, a species renowned for its role in the production of
blue cheeses.[1][2] Eremofortin B is a significant intermediate in the biosynthetic pathway of
PR toxin, another mycotoxin produced by P. roqueforti.[3][4][5] This document outlines the
biosynthetic pathway of Eremofortin B, details experimental protocols for its production and
analysis, and presents quantitative data on its yield.

Data on Eremofortin B and Related Mycotoxin
Production by Penicillium roqueforti

The production of Eremofortin B and other related mycotoxins by Penicillium roqueforti is
influenced by various factors, including the specific strain, culture medium, and incubation
conditions such as temperature and time. The following table summarizes quantitative data on
the production of Eremofortin B and related metabolites from available literature.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1624074?utm_src=pdf-interest
https://www.benchchem.com/product/b1624074?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-09/documents/fra008.pdf
https://en.wikipedia.org/wiki/Penicillium_roqueforti
https://www.benchchem.com/product/b1624074?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC291417/
https://pmc.ncbi.nlm.nih.gov/articles/PMC243353/
https://pubmed.ncbi.nlm.nih.gov/16345540/
https://www.benchchem.com/product/b1624074?utm_src=pdf-body
https://www.benchchem.com/product/b1624074?utm_src=pdf-body
https://www.benchchem.com/product/b1624074?utm_src=pdf-body
https://www.benchchem.com/product/b1624074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Strain of P. Culture Incubation . Maximum
. . . Metabolite ] Reference
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Sucrose ]
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Not Specified  (15%) - Yeast  25°C PR Toxin
(at 21 days)
Extract (2%)
Sucrose ~100 mg/liter
Not Specified  (15%) - Yeast  25°C Roquefortine in mycelium [6]
Extract (2%) (at 16 days)
Sucrose ) up to 11
N Isofumigaclav o
Not Specified  (15%) - Yeast  15°C e A mg/liter in [6]
ine
Extract (2%) mycelium
140 strains )
_ - - Roquefortine 0.4-47.0
from Turkish Not Specified  Not Specified [7]
- C mg/kg
civil cheese
140 strains
. " . oo 0.2-43.6
from Turkish Not Specified  Not Specified  Penicillic Acid K [81[7]
m
civil cheese I
140 strains )
) N N Mycophenolic  0.1-23.1
from Turkish Not Specified  Not Specified ) [81[7]
. Acid mg/kg
civil cheese
140 strains
from Turkish Not Specified  Not Specified  Patulin 0.1-2.3mg/kg  [8][7]

civil cheese

Biosynthetic Pathway of Eremofortin B

The biosynthesis of Eremofortin B in Penicillium roqueforti begins with the cyclization of

farnesyl pyrophosphate (FPP), a common precursor for sesquiterpenes.[9][10] This initial step

is catalyzed by aristolochene synthase to form aristolochene.[9] Through a series of

subsequent enzymatic reactions, which are not all fully characterized, aristolochene is

converted into the eremophilane-type sesquiterpenoid structure of the eremofortins, including
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Eremofortin B. Eremofortin B is a precursor to Eremofortin A and subsequently PR toxin.[3]

[5]

Farmesyl Pyrophosphate Synthase > {__ Intermediate Steps ¥ Eremofortin B Eremofortin A PR Toxin
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Caption: Biosynthetic pathway of Eremofortin B in P. roqueforti.

Experimental Protocols
Culture of Penicillium roqueforti for Eremofortin B
Production

A common method for the cultivation of P. roqueforti for mycotoxin production involves using a
sucrose-yeast extract medium.[6]

Materials:

Penicillium roqueforti strain

Culture medium: 15% Sucrose, 2% Yeast Extract in distilled water

Sterile culture flasks or bioreactor

Incubator

Procedure:
» Prepare the sucrose-yeast extract medium and sterilize by autoclaving.
 Inoculate the sterile medium with a spore suspension or mycelial fragments of P. roqueforti.

 Incubate the culture at 25°C for 14-21 days. Optimal production of related mycotoxins has
been observed under these conditions.[6] Agitation may be required for submerged cultures
to ensure proper aeration and nutrient distribution.
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Extraction of Eremofortin B

Eremofortin B, being a moderately polar molecule, can be extracted from the culture medium
and mycelium using organic solvents.

Materials:

P. roqueforti culture (medium and mycelium)

Chloroform

Sodium sulfate (anhydrous)

Rotary evaporator

Filtration apparatus

Procedure:

Separate the mycelium from the culture broth by filtration.

Extract the culture filtrate three times with an equal volume of chloroform.

Combine the chloroform extracts and dry over anhydrous sodium sulfate.

Evaporate the solvent using a rotary evaporator to obtain the crude extract.

The mycelium can also be extracted separately by homogenizing it in chloroform.

Analysis of Eremofortin B by High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard technique for the quantification of Eremofortin B and other eremofortins.
[4][11]

Instrumentation:

¢ High-Performance Liquid Chromatograph (HPLC) system
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e UV detector
e C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 um)
Chromatographic Conditions (example):

o Mobile Phase: Acetonitrile:Water gradient. The exact gradient will need to be optimized
depending on the specific column and system.

e Flow Rate: 1.0 mL/min
o Detection Wavelength: 254 nm
e Injection Volume: 20 pL

o Standard Preparation: Prepare standard solutions of purified Eremofortin B in the mobile
phase to generate a calibration curve.

Experimental Workflow

The following diagram illustrates a general workflow for the production, isolation, and analysis
of Eremofortin B from Penicillium roqueforti.
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Caption: Experimental workflow for Eremofortin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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